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Compound of Interest

Compound Name:
[1,2,4]Triazolo[1,5-a][1,3,5]triazin-

7-amine

CAS No.: 1489-04-9

Cat. No.: B072735

Get Quote

Foreword: This document provides a comprehensive technical overview of 1-Phenyl-2-

nitropropene (P2NP), a significant chemical intermediate. It is intended for an audience of

researchers, scientists, and drug development professionals. The guide delves into the

compound's physicochemical properties, synthesis, reactivity, and applications, while placing a

strong emphasis on its associated hazards and requisite safety protocols. Note: The CAS

number 1489-04-9 is infrequently associated with this compound; the most commonly cited

identifier is CAS Number 705-60-2.[1][2][3][4][5]

Section 1: Chemical Identity and Physicochemical
Profile
1-Phenyl-2-nitropropene, commonly abbreviated as P2NP, is an aromatic nitroalkene

compound.[1][3] Its structure features a phenyl group and a nitro group attached to a propene

backbone, a configuration that dictates its chemical behavior and synthetic utility.[3][6] At room

temperature, P2NP is a light-yellow crystalline solid with a distinct odor.[1][3][7][8]
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Core Properties
A summary of the key physicochemical properties of P2NP is presented below, compiled from

various authoritative sources.
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Spectroscopic Data
Spectroscopic analysis is critical for the identification and characterization of P2NP.

Comprehensive spectral data has been reported in the literature, confirming its molecular

structure.[9][10][11][12] Key techniques include:

Mass Spectrometry (MS): Provides information on the mass-to-charge ratio, confirming the

molecular weight.[2][13]

Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as the nitro group

(NO₂) and the carbon-carbon double bond (C=C).[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra are used

to elucidate the precise arrangement of hydrogen and carbon atoms within the molecule.[2]

Raman Spectroscopy: Complements IR spectroscopy for vibrational analysis.[2][9]

Section 2: Synthesis and Reactivity
The chemical versatility of P2NP stems from its unique structural arrangement, particularly the

conjugation of the nitro group with the alkene and the phenyl ring.[14][15]
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Primary Synthesis Pathway: The Henry Reaction
The most common laboratory and industrial synthesis of P2NP is the Henry Reaction (also

known as a nitroaldol reaction), a variant of the Knoevenagel condensation.[1][6][7][16] This

reaction involves the base-catalyzed condensation of benzaldehyde with nitroethane.[1][4][6]

The causality behind this choice of reactants is straightforward: benzaldehyde provides the

phenyl ring and the first carbon of the propene chain, while nitroethane provides the remaining

two carbons and the essential nitro group. A basic catalyst, such as n-butylamine or

cyclohexylamine, is required to deprotonate nitroethane, forming a resonance-stabilized anion

that subsequently acts as a nucleophile.[1][16]
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Caption: The Henry Reaction workflow for P2NP synthesis.

Experimental Protocol: Synthesis via Henry Reaction[17][18]

Reagents: Benzaldehyde, nitroethane, and a basic catalyst (e.g., n-butylamine,

cyclohexylamine).[1][17]

Procedure:

Combine equimolar amounts of benzaldehyde and nitroethane in a suitable flask with a

catalytic amount of the base.[4][17] An organic solvent like ethanol may be used.[17][18]
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The mixture is typically refluxed or heated for several hours to facilitate the condensation

and subsequent dehydration.[17][18]

Upon cooling, the P2NP product often crystallizes out of the solution.[17][18]

The crude product is collected via filtration and can be purified by recrystallization from a

suitable solvent, such as ethanol or isopropanol, to yield the final yellow crystalline solid.

[6][7][18]

Key Reactivity Profile
The reactivity of P2NP is dominated by the electron-withdrawing nature of the nitro group,

which polarizes the carbon-carbon double bond.[14][15] This makes the β-carbon electrophilic

and susceptible to attack by nucleophiles.

Michael Addition: P2NP is an excellent Michael acceptor, reacting with a wide range of

nucleophiles like amines, alcohols, and thiols.[14][15][16] This reaction is fundamental to its

use as a building block in more complex molecular syntheses.[16]

Reduction Reactions: The nitroalkene moiety can be readily reduced. This is the most critical

reaction in both pharmaceutical and clandestine applications.

Reduction to Amphetamine: Strong reducing agents, such as lithium aluminum hydride

(LAH), Raney nickel, or catalytic hydrogenation (e.g., with a Palladium or Platinum

catalyst), can reduce both the double bond and the nitro group to yield 1-phenyl-2-

aminopropane (amphetamine).[1][4][16][19]

Reduction to Phenylacetone (P2P): Under different conditions, P2NP can be reduced to

phenylacetone (1-phenyl-2-propanone or P2P), another key precursor in the synthesis of

amphetamine and methamphetamine.[1][4][16] This can be achieved using agents like

iron in the presence of an acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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